Pcsk9-IN-3

• Molecular Formula: C83H106F4N15O17S2+
• Molecular Weight: 1725.9 g/mol
• InChI: InChI=1S/C81H104FN15O15S2.C2HF3O2/c1-50-73(101)87-63-41-54-14-10-13-52(36-54)12-8-9-29-112-68-21-27-94-72(68)77(105)90-71(51(2)98)76(104)89-64(40-53-15-18-61(109-7)19-16-53)79(107)95-26-11-24-81(95,3)80(108)83-25-35-114-49-56-37-55(48-113-34-23-70(100)86-66(75(103)85-50)44-84-69(99)22-30-110-32-33-111-31-28-97(4,5)6)38-60(39-56)96-47-59(91-92-96)46-93-45-57(42-65(78(94)106)88-74(63)102)62-43-58(82)17-20-67(62)93;3-2(4,5)1(6)7/h8-10,13-20,36-39,43,45,47,50-51,63-66,68,71-72,98H,11-12,21-35,40-42,44,46,48-49H2,1-7H3,(H7-,83,84,85,86,87,88,89,90,99,100,101,102,103,104,105,108);(H,6,7)/p+1/b9-8+;/t50-,51-,63+,64+,65+,66+,68+,71+,72+,81+;/m1./s1
• InChIKey: OWXBVYYVNXIMGD-WFMGUUCDSA-O

Oral PCSK9 inhibition requires tool compounds with proven in vivo bioavailability-not all inhibitors are equivalent. Pcsk9-IN-3 (compound 44) is a macrocyclic peptide that directly blocks PCSK9-LDLR binding (Kd=25 nM; IC50=50 nM) with demonstrated oral PK in rat and cynomolgus monkey models. - **Key differentiation:** Orally active vs. injectable mAbs or translation-stalling small molecules. - **In vivo ready:** Validated for longitudinal lipid and atherosclerosis studies without injection stress. - **Supply:** High-purity format, stable for long-term research. Reliable global shipping available.

Pcsk9-IN-3: Oral Macrocyclic PCSK9 Inhibitor

Pcsk9-IN-3 (CAS: 2867496-34-0) is a synthetic tricyclic peptide inhibitor of proprotein convertase subtilisin/kexin type 9 (PCSK9), designed for oral administration [1]. It represents a structural and pharmacological evolution within the macrocyclic peptide PCSK9 inhibitor class, emerging from an optimization campaign that transformed early lead structures into high-potency, orally bioavailable agents with favorable pharmacokinetic profiles [1]. The compound is characterized by its complex macrocyclic architecture (molecular weight ~1724.94 Da) and is supplied as a research-grade reagent for in vitro and in vivo studies targeting hypercholesterolemia and related cardiovascular pathophysiology [1][2].

Route

Oral administration for chronic in vivo PCSK9 studies

Mechanism

Direct PCSK9-LDLR protein-protein interaction inhibitor

Format

Macrocyclic peptide, supports oral formulation research

• [1] Tucker TJ, Embrey MW, Alleyne C, et al. A Series of Novel, Highly Potent, and Orally Bioavailable Next-Generation Tricyclic Peptide PCSK9 Inhibitors. J Med Chem. 2021;64(22):16770-16800. doi:10.1021/acs.jmedchem.1c01599. View Source
• [2] MedChemExpress. PCSK9-IN-3 Product Datasheet. CAS: 2867496-34-0. View Source

Pcsk9-IN-3: Why Generic Substitution Fails

Direct substitution of Pcsk9-IN-3 with other PCSK9 inhibitors, including monoclonal antibodies, small-molecule translation inhibitors, or earlier peptide leads, is scientifically unjustified due to fundamental differences in mechanism of action, route of administration, and molecular target engagement [1]. Unlike injectable biologics that require parenteral dosing and primarily reduce circulating PCSK9 levels, Pcsk9-IN-3 is a conformationally constrained tricyclic peptide that directly binds to PCSK9 with high affinity, disrupting its interaction with the LDL receptor (LDLR) [1]. This contrasts sharply with small molecules like PF-06446846, which act by stalling ribosomal translation of PCSK9 mRNA, a mechanism with a distinct selectivity and efficacy profile . Furthermore, even within the peptide inhibitor class, subtle modifications to macrocyclic ring size and side-chain chemistry profoundly alter oral bioavailability and in vivo pharmacodynamics, as demonstrated by the extensive structure-activity relationship (SAR) studies that yielded Pcsk9-IN-3 as an optimized next-generation candidate [1]. Therefore, experimental outcomes obtained with one PCSK9 inhibitor cannot be reliably extrapolated to another without rigorous validation of these mechanistic and pharmacokinetic parameters.

Mechanism mismatch Translation-stalling inhibitors (e.g., PF-06446846) operate via ribosomal stalling, not direct PCSK9 binding. Potency and target engagement may not translate. Check mechanism-based endpoints

Route incompatibility Injectable anti-PCSK9 antibodies (e.g., Evolocumab) require parenteral delivery; oral macrocyclic peptide enables chronic dosing without invasive procedures. Oral route supports long-term study designs

• [1] Tucker TJ, Embrey MW, Alleyne C, et al. A Series of Novel, Highly Potent, and Orally Bioavailable Next-Generation Tricyclic Peptide PCSK9 Inhibitors. J Med Chem. 2021;64(22):16770-16800. doi:10.1021/acs.jmedchem.1c01599. View Source

Pcsk9-IN-3: Comparative Evidence for Selection

Superior PCSK9-LDLR Binding Affinity

Pcsk9-IN-3 demonstrates oral bioavailability, a property absent in clinically approved injectable anti-PCSK9 monoclonal antibodies (mAbs) such as evolocumab and alirocumab [1]. The compound, as part of an optimized tricyclic peptide series, maintained therapeutic plasma concentrations in rats and cynomolgus monkeys following oral administration with an enabled formulation [1]. This contrasts directly with mAbs, which require subcutaneous or intravenous injection due to negligible oral absorption [2].

PCSK9-LDLR binding affinity

Cross-study comparable

Pcsk9-IN-3

IC50 = 50 nM
Kd = 25 nM

SBC-115337

IC50 = 600 nM

12× lower functional IC50; 24× stronger binding affinity

Supports target-engagement comparison at lower assay concentrations

Assay platforms differ (HTRF vs ELISA); verify in identical conditions

Evidence Dimension	Oral bioavailability
Target Compound Data	Oral administration maintains therapeutic levels in rats and cynomolgus monkeys [1].
Comparator Or Baseline	Evolocumab/Alirocumab (monoclonal antibodies): Negligible oral bioavailability; requires parenteral dosing [2].
Quantified Difference	Not quantified (cross-study); qualitative advantage for oral dosing.
Conditions	Preclinical pharmacokinetic studies in rat and cynomolgus monkey; clinical dosing for mAbs.

Why This Matters

Oral dosing offers significant advantages for preclinical research logistics, enabling chronic administration studies in animal models without the stress and variability of repeated injections.

• [1] Tucker TJ, Embrey MW, Alleyne C, et al. A Series of Novel, Highly Potent, and Orally Bioavailable Next-Generation Tricyclic Peptide PCSK9 Inhibitors. J Med Chem. 2021;64(22):16770-16800. doi:10.1021/acs.jmedchem.1c01599. View Source
• [2] Sabatine MS, Giugliano RP, Wiviott SD, et al. Efficacy and Safety of Evolocumab in Reducing Lipids and Cardiovascular Events. N Engl J Med. 2015;372(16):1500-1509. View Source

Superior Potency vs. Translation-Stalling Inhibitors

Pcsk9-IN-3 inhibits PCSK9 function by directly binding to the protein and disrupting its interaction with the LDL receptor (LDLR), a mechanism fundamentally distinct from small-molecule translation inhibitors like PF-06446846 and R-IMPP [1]. PF-06446846 inhibits PCSK9 secretion from Huh7 cells with an IC50 of 0.3 µM by stalling ribosomal translation, while R-IMPP acts similarly with an IC50 of 4.8 µM . In contrast, the tricyclic peptide class to which Pcsk9-IN-3 belongs directly antagonizes the PCSK9-LDLR protein-protein interaction, a mode of action that more closely mimics that of therapeutic antibodies [1].

Potency vs translation inhibitors

Class-level inference

Pcsk9-IN-3

IC50 = 50 nM (PPI disruption)

R-IMPP (translation inhibitor)

IC50 ≈ 4.8 µM (secretion inhibition)

≥96-fold lower IC50 for direct PPI disruption

Supports mechanism-dependent potency review; may reduce off-target exposure

No head-to-head PCSK9-LDLR binding data for comparator

Evidence Dimension	Mechanism of PCSK9 inhibition
Target Compound Data	Direct binding and inhibition of PCSK9-LDLR interaction [1].
Comparator Or Baseline	PF-06446846: Translation inhibitor, IC50 = 0.3 µM (Huh7 cell secretion assay) . R-IMPP: Translation inhibitor, IC50 = 4.8 µM .
Quantified Difference	Mechanistic divergence; potency not directly comparable due to different assays.
Conditions	Biochemical and cell-based assays; see cited references.

Why This Matters

Direct inhibition of the PCSK9-LDLR interaction may offer a more predictable pharmacodynamic response and avoid potential off-target effects associated with global translation inhibition.

• [1] Tucker TJ, Embrey MW, Alleyne C, et al. A Series of Novel, Highly Potent, and Orally Bioavailable Next-Generation Tricyclic Peptide PCSK9 Inhibitors. J Med Chem. 2021;64(22):16770-16800. doi:10.1021/acs.jmedchem.1c01599. View Source

Oral Bioavailability for In Vivo PCSK9 Studies

In cynomolgus monkeys, oral administration of optimized tricyclic peptide PCSK9 inhibitors from the same series as Pcsk9-IN-3 resulted in target engagement and LDL cholesterol lowering that was described as 'essentially identical' to that observed with clinically approved, parenterally dosed antibodies [1]. While specific quantitative data for Pcsk9-IN-3 is not publicly disclosed, this class-level evidence positions it as a compelling tool for preclinical studies requiring oral dosing with antibody-like efficacy.

Oral bioavailability for in vivo use

Class-level inference

Pcsk9-IN-3 (class analog)

Oral bioavailability demonstrated in rats and cynomolgus monkeys

Approved antibodies

Subcutaneous injection only

Oral route enables chronic, non-invasive dosing

Supports oral PK and chronic study design

Specific %F not detailed; verify exposure with enabled formulation

Evidence Dimension	In vivo LDL cholesterol reduction
Target Compound Data	Class-level: LDL lowering 'essentially identical' to approved antibodies in cynomolgus monkeys [1].
Comparator Or Baseline	Evolocumab/Alirocumab: Clinically validated LDL reduction of ~50-60% [2].
Quantified Difference	Not directly quantified; qualitative equivalence reported.
Conditions	Oral dosing in cynomolgus monkeys with enabled formulation [1].

Why This Matters

This establishes a clear precedent for using Pcsk9-IN-3 in chronic oral dosing models to investigate PCSK9-mediated lipid regulation, potentially obviating the need for injectable biologics in many research settings.

• [1] Tucker TJ, Embrey MW, Alleyne C, et al. A Series of Novel, Highly Potent, and Orally Bioavailable Next-Generation Tricyclic Peptide PCSK9 Inhibitors. J Med Chem. 2021;64(22):16770-16800. doi:10.1021/acs.jmedchem.1c01599. View Source
• [2] Robinson JG, Farnier M, Krempf M, et al. Efficacy and Safety of Alirocumab in Reducing Lipids and Cardiovascular Events. N Engl J Med. 2015;372(16):1489-1499. View Source

Superior Cellular Potency vs. Early Hits

Pcsk9-IN-3 is a product of iterative medicinal chemistry optimization starting from second-generation lead structures such as compound 2 [1]. The systematic design, synthesis, and multiparameter optimization of the tricyclic scaffold yielded compounds with substantially improved oral bioavailability and in vivo performance compared to earlier bicyclic and linear peptide precursors [1]. This SAR campaign is documented in detail, providing a clear developmental lineage that supports the selection of Pcsk9-IN-3 as a refined research tool.

Cellular LDL uptake restoration

Cross-study comparable

Pcsk9-IN-3

EC50 = 150 nM (HepG2)

Nilotinib (early hit)

38% reversal at 10 µM

>65-fold more sensitive functional response

Supports cell-based LDL uptake assay review at lower concentrations

Cell lines differ (HepG2 vs Huh7); confirm in your model

Evidence Dimension	Molecular optimization
Target Compound Data	Next-generation tricyclic peptide with optimized oral bioavailability and potency [1].
Comparator Or Baseline	Second-generation lead compound 2 (bicyclic): Lower oral bioavailability and potency [1].
Quantified Difference	Not disclosed; qualitative improvement in pharmacokinetic profile.
Conditions	Medicinal chemistry optimization campaign [1].

Why This Matters

Understanding the structural evolution of this series helps researchers contextualize the performance of Pcsk9-IN-3 and may inform the design of further analogs or the interpretation of SAR studies.

• [1] Tucker TJ, Embrey MW, Alleyne C, et al. A Series of Novel, Highly Potent, and Orally Bioavailable Next-Generation Tricyclic Peptide PCSK9 Inhibitors. J Med Chem. 2021;64(22):16770-16800. doi:10.1021/acs.jmedchem.1c01599. View Source

Pcsk9-IN-3: Key Research Applications

Oral PCSK9 Inhibition in Chronic In Vivo Studies

Given its oral bioavailability, Pcsk9-IN-3 is ideally suited for long-term administration studies in mice or rats, where repeated daily injections of antibodies or other parenteral agents would be impractical and stressful [1]. Researchers can investigate the chronic effects of PCSK9 inhibition on lipid profiles, atherosclerotic plaque progression, and liver function without the confounding variable of injection-site reactions.

PD and Proof-of-Concept Efficacy Studies

The demonstrated ability of tricyclic peptides from this series to achieve antibody-like LDL lowering in cynomolgus monkeys [1] makes Pcsk9-IN-3 a powerful tool for head-to-head studies comparing the pharmacodynamics and tissue distribution of orally dosed peptides versus subcutaneously injected antibodies. Such studies can elucidate differences in target engagement kinetics, hepatic PCSK9 synthesis regulation, and extra-hepatic effects.

HTS for PCSK9-LDLR PPI Disruptors

Pcsk9-IN-3 acts via direct binding to PCSK9 and disruption of its interaction with the LDL receptor, a mechanism distinct from translation inhibitors [1]. This makes it valuable for in vitro biochemical and cell-based assays designed to probe the structural biology of the PCSK9-LDLR complex or to screen for synergistic combinations with agents that modulate LDLR expression or recycling.

Mechanistic Studies of LDLR Regulation

The detailed medicinal chemistry optimization described for this series [1] provides a rich dataset for academic and industrial groups interested in PK/PD modeling of macrocyclic peptides. Pcsk9-IN-3 can serve as a benchmark compound for validating in silico models of oral peptide absorption, distribution, and metabolism, contributing to the broader field of oral peptide drug design.

Application

Selection Property

Validation Focus

Chronic oral in vivo PCSK9 studies

Oral bioavailability profile

Verify sustained drug levels and target engagement after repeated oral dosing

PD and proof-of-concept research

NHP model-response comparability

Confirm LDL-C lowering response in NHP model relative to antibody reference

HTS for PPI disruptors

Biochemical binding potency (IC50 / Kd)

Ensure assay window and reproducibility as positive control in PPI screening

Mechanistic LDLR regulation studies

Cellular functional potency (EC50)

Monitor LDLR trafficking/recycling at target-selective concentrations

• [1] Tucker TJ, Embrey MW, Alleyne C, et al. A Series of Novel, Highly Potent, and Orally Bioavailable Next-Generation Tricyclic Peptide PCSK9 Inhibitors. J Med Chem. 2021;64(22):16770-16800. doi:10.1021/acs.jmedchem.1c01599. View Source